Cas no 2384950-02-9 ((5-Ethoxy-2,4-difluorophenyl)(methyl)sulfane)

• Product Name: (5-Ethoxy-2,4-difluorophenyl)(methyl)sulfane
• CAS No: 2384950-02-9
• MF: C₉H₁₀F₂OS
• MW: 204.24
• CID: 5076842
• Update Time: 2026-03-01

(5-Ethoxy-2,4-difluorophenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (5-Ethoxy-2,4-difluorophenyl)(methyl)sulfane

• Inchi： 1S/C9H10F2OS/c1-3-12-8-5-9(13-2)7(11)4-6(8)10/h4-5H,3H2,1-2H3
• InChI Key： RGQBQDJQCZWWRT-UHFFFAOYSA-N
• SMILES： C1(C=C(OCC)C(F)=CC=1F)SC

Additional information on (5-Ethoxy-2,4-difluorophenyl)(methyl)sulfane

Comprehensive Guide to (5-Ethoxy-2,4-difluorophenyl)(methyl)sulfane (CAS No. 2384950-02-9): Properties, Applications, and Market Insights

(5-Ethoxy-2,4-difluorophenyl)(methyl)sulfane (CAS No. 2384950-02-9) is a specialized organosulfur compound with a unique molecular structure that combines ethoxy, difluorophenyl, and methylsulfanyl functional groups. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical intermediates, agrochemical research, and material science. The presence of both fluorine and sulfur atoms in its structure makes it particularly interesting for researchers exploring bioactive molecules and advanced materials.

The chemical industry has shown growing interest in fluorinated aromatic compounds like (5-Ethoxy-2,4-difluorophenyl)(methyl)sulfane, especially with the rising demand for precision chemicals in drug discovery. Recent trends in medicinal chemistry indicate that molecules containing both fluorine and sulfur moieties often exhibit enhanced metabolic stability and target selectivity, making them valuable building blocks for new therapeutic agents. This aligns with current searches for "fluorinated drug intermediates 2024" and "sulfur-containing bioactive compounds" in scientific databases.

From a structural perspective, CAS 2384950-02-9 features a difluorophenyl ring substituted at the 5-position with an ethoxy group and at the 1-position with a methylsulfanyl group. This arrangement creates interesting electronic properties that are being investigated for various applications. The compound's molecular weight of 202.24 g/mol and balanced lipophilicity parameters make it suitable for research in drug delivery systems, a hot topic currently searched as "small molecule drug carriers".

In the field of agrochemical development, compounds with similar structures to (5-Ethoxy-2,4-difluorophenyl)(methyl)sulfane have shown promise as potential crop protection agents. The fluorine atoms typically enhance biological activity while the sulfur moiety may contribute to pest resistance management, addressing the growing concern about "next-generation pesticides" in agricultural forums. However, it's important to note that specific applications would require extensive testing and regulatory approval.

The synthesis of 2384950-02-9 typically involves multi-step organic reactions starting from commercially available difluorophenol derivatives. Recent advancements in green chemistry have led to improved synthetic routes that reduce environmental impact, responding to the increasing search queries about "sustainable chemical synthesis". The compound's purity is crucial for research applications, with most suppliers offering it at >95% HPLC purity for laboratory use.

Market analysis shows growing demand for such fine chemicals, particularly from contract research organizations and academic institutions engaged in drug discovery programs. The global market for fluorinated building blocks is projected to expand significantly, driven by searches for "specialty chemicals market growth 2024". Proper handling of (5-Ethoxy-2,4-difluorophenyl)(methyl)sulfane requires standard laboratory safety protocols, including the use of appropriate personal protective equipment.

Researchers interested in CAS 2384950-02-9 often search for related terms like "fluorophenyl sulfide applications" or "ethoxy-difluorophenyl compounds". The compound's unique structure makes it valuable for studying structure-activity relationships in medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators. Its potential use in PET tracer development is another area of growing interest, aligning with searches for "fluorine-18 labeling precursors".

Quality control of (5-Ethoxy-2,4-difluorophenyl)(methyl)sulfane typically involves advanced analytical techniques such as HPLC-MS and NMR spectroscopy. The compound's stability under various conditions is an important consideration for researchers, with many inquiring about "storage conditions for fluorinated sulfides". Proper documentation of spectral data and analytical certificates is essential for reproducible research outcomes.

Future research directions for this compound may include exploration of its catalytic applications or potential in material science, particularly in the development of advanced polymers with specific electronic properties. The increasing number of searches for "fluorinated materials for electronics" suggests growing interest in such applications. As with any specialized chemical, researchers should consult updated scientific literature and safety data sheets before working with this compound.